N,N''-1,2-ethanediylbis[N'-phenyl(thiourea)]

• IUPAC Name: 1-phenyl-3-[2-(phenylcarbamothioylamino)ethyl]thiourea
• InChI: InChI=1S/C16H18N4S2/c21-15(19-13-7-3-1-4-8-13)17-11-12-18-16(22)20-14-9-5-2-6-10-14/h1-10H,11-12H2,(H2,17,19,21)(H2,18,20,22)
• InChI Key: VEHIOLUTMROJJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NCCNC(=S)NC2=CC=CC=C2
• Molecular Formula: C16H18N4S2
• DSSTOX Substance ID: DTXSID20364393
• Molecular Weight: 330.5 g/mol
• Solubility: 9.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 24775-54-0

Description

N,N''-1,2-ethanediylbis[N'-phenyl(thiourea)], commonly known as ETU, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. ETU belongs to the family of thiourea derivatives and is synthesized using a simple and efficient method. In

Scientific Research Applications

ETU has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of ETU is in the field of cancer research. Studies have shown that ETU has anti-cancer properties and can induce apoptosis in cancer cells. ETU has also been studied for its potential use as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of ETU is not fully understood. However, studies have shown that ETU can induce apoptosis in cancer cells by activating the caspase pathway. ETU has also been shown to inhibit the activity of the enzyme thioredoxin reductase, which is involved in cellular redox regulation.
Biochemical and Physiological Effects:
ETU has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. ETU has also been shown to affect the expression of genes involved in cellular proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

ETU has several advantages for lab experiments. It is easy to synthesize, and high purity ETU can be obtained using a simple reaction. ETU is also stable and can be stored for long periods without degradation. However, ETU has some limitations. It is toxic and should be handled with care. It also has low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

For research could include exploring the use of ETU in combination with other compounds for cancer treatment. ETU could also be studied for its potential use in the treatment of other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Further research could also focus on improving the solubility of ETU to make it more accessible for use in lab experiments.
Conclusion:
In conclusion, ETU is a unique and promising compound that has gained significant attention in scientific research. Its anti-cancer and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. The simple synthesis method and stability of ETU make it an attractive compound for lab experiments. Further research is needed to fully understand the mechanism of action of ETU and to explore its potential applications in scientific research.